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Compound of Interest

Compound Name: Pyraclostrobin

Cat. No.: B128455

This guide provides a comparative overview of the transcriptomic and physiological effects of
pyraclostrobin on plants. While direct comparative transcriptome studies between
pyraclostrobin and other fungicides are limited in publicly available research, this document
synthesizes data from a detailed analysis of pyraclostrobin's impact on tomato (Solanum
lycopersicum L.) and contrasts these findings with the known effects of other widely used
fungicide classes, such as strobilurins (e.g., azoxystrobin) and triazoles. This guide is intended
for researchers, scientists, and professionals in drug development to facilitate an objective
comparison of pyraclostrobin's performance.

Pyraclostrobin: A Detailed Transcriptomic and
Physiological Profile in Tomato

A comprehensive study on tomato plants treated with pyraclostrobin revealed significant
changes in gene expression and overall plant physiology. The fungicide was shown to induce
positive physiological effects, moving beyond its primary role in pathogen control.

Quantitative Data Summary

The following tables summarize the key quantitative data from a comparative transcriptome
analysis of tomato leaves treated with pyraclostrobin versus a control group.
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Table 1: Differentially Expressed Genes (DEGSs) in Tomato Leaves After Pyraclostrobin

Treatment
Category Number of Genes
Upregulated Genes 1,952
Downregulated Genes 835

Table 2: Fold Change in Expression of Key Genes

Gene Pathway Fold Change
RBCs (Ribulose-bisphosphate ) )
) Photosynthesis 2.5-fold increase

carboxylase small chain)
GA200 (Gibberellin 20- _ _ _ _ _

) Gibberellic Acid Synthesis 3-fold increase
oxidase)
NR (Nitrate Reductase) Nitrogen Assimilation 1.4-fold increase

Table 3: Physiological and Biochemical Changes in Pyraclostrobin-Treated Tomato Plants
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Parameter

Measurement Interval

Fold Change vs. Control

Plant Height

15 Days After Application
(DAA)

1.6-fold increase

Number of Leaves 15 DAA 3.3-fold increase
Number of Flowers 15 DAA 2.8-fold increase
Total Protein Content 1 DAA 1.7-fold increase

4 DAA 1.4-fold increase
7 DAA 1.2-fold increase
10 DAA 1.2-fold increase
13 DAA 1.4-fold increase

Phenol Content

4 DAA

1.14-fold increase

7 DAA 1.5-fold increase
10 DAA 2.4-fold increase
13 DAA 1.5-fold increase

Nitrate Reductase Activity

1 DAA

2-fold increase

7 DAA 1.8-fold increase
10 DAA 1.5-fold increase
13 DAA 1.15-fold increase

Experimental Protocols

The following methodologies were employed in the transcriptome analysis of pyraclostrobin-
treated tomato plants:

o Plant Material and Treatment: Tomato (Solanum lycopersicum L.) plants were grown under
standard field conditions. A group of plants was treated with a foliar spray of pyraclostrobin,
while a control group was left untreated.
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RNA Isolation and Library Preparation: Leaf samples were collected from both control and
treated plants 24 hours after application. Total RNA was isolated using the Trizol method.
The gquality and quantity of RNA were assessed using gel electrophoresis and
spectrophotometry. Subsequently, cDNA libraries were prepared for sequencing.

lllumina Sequencing: Paired-end sequencing of the cDNA libraries was performed on the
lllumina HiSeq platform.

Data Analysis: The raw sequencing reads were pre-processed to ensure data quality. The
high-quality reads were then mapped to the tomato reference genome using the HISAT2
alignment tool. StringTie was used for transcript assembly and quantification. Differential
gene expression analysis was conducted using DESeq?2 to identify genes that were
significantly upregulated or downregulated in the pyraclostrobin-treated plants compared to
the control.

Comparative Overview with Other Fungicides

While a direct side-by-side transcriptomic comparison with pyraclostrobin is not readily
available in the literature, the known physiological and molecular effects of other fungicide
classes provide a basis for a broader comparison.

Other Strobilurins (e.g., Azoxystrobin)

Azoxystrobin, another widely used strobilurin fungicide, shares the same mode of action as
pyraclostrobin by inhibiting mitochondrial respiration in fungi.[1][2] Like pyraclostrobin,
azoxystrobin has been reported to have positive physiological effects on plants, including:

o Enhanced Photosynthesis: Both fungicides can increase chlorophyll content and promote
photosynthesis.[1][3]

Improved Nitrogen Assimilation: Azoxystrobin can also enhance nitrogen uptake and
metabolism.[1]

Stress Resistance: Both compounds have been shown to improve plant tolerance to various
stresses.[2][3]
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A key difference lies in their systemic properties; azoxystrobin is described as having stronger
systemic conductivity, allowing it to be absorbed by roots and translocated throughout the plant,
whereas pyraclostrobin has more localized penetration and diffusion.[1]

Triazole Fungicides

Triazoles represent a different class of fungicides that inhibit the biosynthesis of ergosterol, a
key component of fungal cell membranes.[4] Their effects on plant physiology are distinct from
strobilurins and primarily manifest as plant growth regulation.[5] Key effects of triazoles on
plants include:

» Hormonal Balance Alteration: Triazoles are known to inhibit gibberellin synthesis, which can
lead to more compact plant growth. They can also increase the levels of abscisic acid (ABA)
and cytokinins.[5][6]

o Photosynthesis and Stress Tolerance: Studies have shown that triazoles can enhance
photosynthetic ability and increase plant resistance to various stresses.[5]

o Transcriptomic Changes: In a study on pea plants, triazole treatment led to the differential
expression of 55 genes, with upregulated genes being involved in processes like sulfate
assimilation and polysaccharide catabolism.[5]

In summary, while both strobilurins like pyraclostrobin and triazoles can enhance plant stress
tolerance, their primary modes of action on plant physiology differ significantly. Pyraclostrobin
appears to promote growth through enhanced photosynthesis and nitrogen assimilation, while
triazoles primarily act as growth regulators by altering hormonal balance.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate key signaling pathways affected
by pyraclostrobin and a generalized experimental workflow for comparative transcriptome
analysis.
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Caption: Signaling pathways affected by pyraclostrobin in tomato.
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Caption: Generalized workflow for transcriptome analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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